rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans
Overview
Description
Rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans (RMSC) is an organic compound belonging to the class of cyclic compounds. It is a chiral molecule and its stereochemistry is defined by the R and S configurations of the two chiral centers. RMSC is a versatile molecule and has been used in a wide range of applications, including synthesis, drug discovery, and biochemistry.
Mechanism of Action
The mechanism of action of rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans is not fully understood. However, it is believed that the molecule can interact with a variety of proteins and enzymes, leading to changes in biochemical and physiological processes. It is also believed that rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans can act as a ligand, binding to specific receptors in the body and modulating their activity.
Biochemical and Physiological Effects
rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as proteases and phosphatases, and to modulate the expression of certain genes. It has also been shown to have anti-inflammatory and anti-cancer effects. In addition, rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans has been shown to have neuroprotective and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
The use of rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans in laboratory experiments has a number of advantages. It is a highly versatile molecule and can be used in a variety of synthetic and research applications. It is also relatively easy to synthesize and is relatively inexpensive. However, there are also some limitations to using rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans in laboratory experiments. It is a chiral molecule, which can make it difficult to purify and isolate. In addition, it is a relatively unstable molecule and can degrade when exposed to light or heat.
Future Directions
The use of rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans in scientific research and laboratory experiments is still in its early stages. There are many potential future directions for research and development. These include the development of improved methods for synthesizing rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans, the development of new methods for studying the mechanism of action of rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans, the development of new applications for rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans in drug discovery and biochemistry, and the development of new methods for studying the biochemical and physiological effects of rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans. In addition, there is potential for the development of new methods for purifying and isolating rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans, as well as the development of new methods for stabilizing the molecule.
Synthesis Methods
Rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans can be synthesized through a variety of methods. The most common methods used are the Grignard reaction, the Wittig reaction, and the reductive amination reaction. The Grignard reaction involves the use of a Grignard reagent, such as magnesium or zinc, to form an alkoxide intermediate, which is then reacted with an aldehyde or ketone to form rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans. The Wittig reaction involves the use of a Wittig reagent, such as a phosphonium salt, to form an alkene intermediate, which is then reacted with an aldehyde or ketone to form rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans. The reductive amination reaction involves the use of an amine, such as ethylamine, to form an imine intermediate, which is then reduced to form rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans.
Scientific Research Applications
Rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of other compounds, such as amino acids and peptides. It has also been used in drug discovery and in the study of biochemical and physiological processes. rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans has been used to study the mechanism of action of drugs, to study enzyme-catalyzed reactions, and to study the regulation of gene expression.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans involves the conversion of a cyclopentanone derivative to the desired alcohol through a series of reactions.", "Starting Materials": [ "Cyclopentanone", "Methylsulfanyl lithium", "Borane dimethyl sulfide complex", "Hydrogen peroxide", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclopentanone is treated with methylsulfanyl lithium to form the corresponding enolate.", "Step 2: The enolate is then reacted with borane dimethyl sulfide complex to give the corresponding alcohol.", "Step 3: The alcohol is oxidized using hydrogen peroxide in the presence of sodium hydroxide to form the corresponding ketone.", "Step 4: The ketone is reduced using sodium borohydride to give the desired alcohol.", "Step 5: The alcohol is then treated with acetic acid and methanol to form the corresponding methyl ether.", "Step 6: The methyl ether is hydrolyzed using water to give the final product, rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans." ] } | |
CAS RN |
1932068-68-2 |
Product Name |
rac-(1R,2R)-2-(methylsulfanyl)cyclopentan-1-ol, trans |
Molecular Formula |
C6H12OS |
Molecular Weight |
132.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
